BE“GHE Foundational & Exploratory

Check Availability & Pricing

Introduction: The Significance of an Isomeric Impurit

Author: BenchChem Technical Support Team. Date: May 2026

‘ Compound of Interest

Compound Name: Delta-3-Cefaclor
CAS No.: 152575-13-8
Cat. No.: B601259

Get Quote

In the landscape of pharmaceutical manufacturing and quality control, the purity of an active pharmaceutical ingredient (API) is paramount. Cefaclor,
antibiotic, is widely prescribed for various bacterial infections.[1][2] However, its chemical stability is a critical concern, as it can degrade into several r

\

Cefaclor (A3-Cefaclor) stands out not as a product of chemical breakdown in the traditional sense, but as a thermodynamically more stable, inactive i
substance and finished products is a key indicator of product quality and stability.

This technical guide offers a comprehensive examination of the chemical and physical properties of Delta-3-Cefaclor. Tailored for researchers, analy
professionals, this document delves into the molecule's structure, formation pathways, physicochemical characteristics, and the analytical methodolos
Understanding these properties is crucial for developing robust formulations and ensuring the safety and efficacy of Cefaclor-based therapeutics.

Chemical Identity and Formation Pathway

Delta-3-Cefaclor is structurally very similar to its parent compound, Cefaclor. The key difference lies in the position of the double bond within the dihy
Cefaclor, the double bond is at the Delta-2 position, whereas in the impurity, it has migrated to the more stable Delta-3 position.[3] This isomerization
particularly in the solid state and in aqueous suspensions.[3][4]

Molecular Structure and Identification

The fundamental chemical attributes of Delta-3-Cefaclor are summarized below.

Property Value Source(s)

(2R,6R,7R)- and (2S,6R,7R)-7-{[(2R)-2-Amino-2-
Chemical Name phenylacetyl]Jamino}-3-chloro-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-3-  [5][6]
ene-2-carboxylic acid

Synonyms Cefaclor Impurity D (EP), A3-Cefaclor, Cefaclor Delta-3-Isomer [71[81[9]
CAS Number 152575-13-8 [5][8]
Molecular Formula C15H14CIN304S [5][10]
Molecular Weight 367.81 g/mol [8][11]

Mechanism of Formation: Isomerization

The conversion of Cefaclor to Delta-3-Cefaclor is an isomerization reaction. This process does not involve the loss or gain of atoms but rather a rear
cephem ring structure. This shift is a critical degradation pathway because Delta-3-Cefaclor is microbiologically inactive. The presence of this isomet
product. The degradation process follows first-order kinetics and is influenced by environmental factors such as temperature and humidity.[1][12]
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Caption: Isomerization pathway from active Cefaclor to inactive Delta-3-Cefaclor.

Physicochemical Properties

The physical and spectroscopic properties of Delta-3-Cefaclor are essential for its detection and characterization. As a pharmaceutical primary stanc

Solubility and Physical State

While specific solubility data for Delta-3-Cefaclor is not extensively published, its properties can be inferred from the parent compound, Cefaclor. Cel
water but freely soluble in methanol and ethanol.[2] This suggests that similar solvent systems would be effective for analytical preparations of Delta-

Property Description Source(s)
Physical Form Solid, crystalline powder [2]
Storage Temperature -20°C for reference standards to ensure long-term stability [6]

) Between 3.0 and 4.5 for a 25 mg/mL aqueous suspension of
pH (Cefaclor Suspension) Cefacl [9]
efaclor

Spectroscopic and Chromatographic Profile

Spectroscopic and chromatographic techniques are the cornerstones of identifying and quantifying Delta-3-Cefaclor. High-Performance Liquid Chror
is the most common and pharmacopoeia-endorsed method.

» UV-Vis Spectroscopy: Both Cefaclor and Delta-3-Cefaclor absorb UV light, with a maximum absorbance (Amax) typically around 265 nm, which is
methods.[1][13][14]

« Chromatography (HPLC): In reversed-phase HPLC, Delta-3-Cefaclor generally has a slightly different retention time than Cefaclor, allowing for the
USP methods, the resolution between the two peaks is a critical system suitability requirement.[9]

Analytical Characterization and Protocols

The quantification of Delta-3-Cefaclor is mandated by major pharmacopoeias, including the United States Pharmacopeia (USP) and the European P
described are designed to be stability-indicating, meaning they can separate the API from its degradation products.

Causality in Method Selection: Why HPLC?

The choice of reversed-phase HPLC is based on several key factors:

« Specificity: It can effectively separate the highly similar structures of Cefaclor and its Delta-3 isomer, which is crucial for accurate quantification.
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« Sensitivity: UV detection provides the necessary sensitivity to measure impurity levels that are typically present in low percentages (e.g., not more
formulations).[13]

* Robustness: The method is well-established and validated, providing reliable and reproducible results, which is a cornerstone of a self-validating sy

Experimental Protocol: HPLC Quantification of Delta-3-Cefaclor

This protocol is a representative example based on principles outlined in the USP monograph for Cefaclor.[9]
Objective: To separate and quantify Delta-3-Cefaclor in a Cefaclor sample.
Materials:
* USP Cefaclor Reference Standard (RS)
* USP Cefaclor, Delta-3 Isomer RS
« Acetonitrile (HPLC Grade)
+ Monobasic Sodium Phosphate
* Phosphoric Acid
* Water (HPLC Grade)
Instrumentation:
o HPLC system with a UV detector
e Column: L1 packing (e.g., C18), 4.6-mm x 25-cm, 5-um particle size
Procedure:
* Mobile Phase Preparation:
o Solution A: Prepare a solution of monobasic sodium phosphate (e.g., 6.9 g/L) in water and adjust the pH to 4.0 with phosphoric acid.
o Solution B: Prepare a mixture of Solution A and acetonitrile (e.g., 550:450 v/v).
o The mobile phase uses a gradient or isocratic mixture of Solution A and Solution B, as specified by the monograph.
« Standard and Sample Preparation:
o Solvent: Prepare a solution of monobasic sodium phosphate (e.g., 2.4 g/L) in water and adjust the pH to 2.5 with phosphoric acid.

o System Suitability Solution: Dissolve accurately weighed quantities of USP Cefaclor RS and USP Cefaclor, Delta-3 Isomer RS in the Solvent to ¢
of each.

o Test Solution: Accurately weigh about 50 mg of the Cefaclor sample, transfer to a 10-mL volumetric flask, and dilute to volume with the Solvent.
« Chromatographic Conditions:

o Detector Wavelength: 220 nm or 265 nm[9]

o Flow Rate: Approximately 1.0 to 1.5 mL/min

o Injection Volume: 20 pL

* System Suitability:
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o Inject the System Suitability Solution.
o The resolution (R) between the Delta-3-Cefaclor peak and the Cefaclor peak must be not less than 2.0.

o The tailing factor for the Cefaclor peak should not be more than 1.5.

« Analysis and Calculation:
o Inject the Test Solution and record the chromatogram.
o l|dentify the peaks corresponding to Cefaclor and Delta-3-Cefaclor based on their retention times relative to the standards.

o Calculate the percentage of Delta-3-Cefaclor and other impurities based on their peak area responses relative to the Cefaclor peak area.

1. Preparation

Prepare Mobile Phase
(Phosphate Buffer / ACN)

Prepare Sample & Standards
in Acidic Phosphate Buffer

2. HPLC|Analysis

Inject System Suitability Solution

Verify Resolution > 2.0
and Tailing Factor < 1.5

If suitability passes

Inject Sample Solution

3. Data Pfocessing

Integrate Peak Areas

\ 4

Calculate % Impurity

Click to download full resolution via product page

Caption: Workflow for the HPLC analysis of Delta-3-Cefaclor.

Conclusion

Delta-3-Cefaclor is a critical process-related impurity and degradation product of Cefaclor. As a non-active isomer, its formation directly impacts the
A thorough understanding of its chemical and physical properties, particularly its formation via isomerization and its chromatographic behavior, is esst
implementation of robust, validated analytical methods, such as the HPLC protocol outlined herein, is fundamental to controlling the levels of Delta-3-
formulations meet the stringent quality, safety, and efficacy standards required by regulatory agencies worldwide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and

researchers to drive progress in science and industry. Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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